N-Cyclopropylmethyl-4-fluoro-benzenesulfonamide

• Molecular Formula: C10H12FNO2S
• Molecular Weight: 229.27 g/mol
• IUPAC Name: N-(cyclopropylmethyl)-4-fluorobenzenesulfonamide
• InChI: InChI=1S/C10H12FNO2S/c11-9-3-5-10(6-4-9)15(13,14)12-7-8-1-2-8/h3-6,8,12H,1-2,7H2
• InChI Key: VRWYDHLUASZCNM-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CNS(=O)(=O)C2=CC=C(C=C2)F

Description

N-Cyclopropylmethyl-4-fluoro-benzenesulfonamide is a useful research compound. Its molecular formula is C10H12FNO2S and its molecular weight is 229.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 2 mL (23 mmol) of aminomethyl cyclopropane in 25 mL methylene chloride was added 4.8 mL (28 mmol) of diisopropylethyl amine. After 10 minutes of stirring, 4.49 g (23 mmol) of 4-fluorobenzene sulfonyl chloride was added and the mixture was allowed to stir for 4 hours. The reaction mixture was quenched with water and the organic layer was washed twice with 1N HCl, twice with water, dried over magnesium sulfate and then concentrated in vacuo. Then the solid was dried under vacuum to give 4.65 g of the title compounds as an off white solid; 1H NMR (CDCl3) δ 0.08-0.13 (m, 2H), 0.45-0.51 (m, 2H), 0.83-0.94 (m, 1H), 2.86 (t, J=6.9 Hz, 2H), 4.66-4.71 (m, 1H), 7.12-7.23 (m, 2H), 7.85-7.92 (m, 2H); MS (ES) m/z 218.23 (MH+); HRMS for C10H12FNO2S: 218.0637